Cas no 59718-85-3 (3-(3-Methylpyridin-2-yl)-3-oxopropanenitrile)

3-(3-Methylpyridin-2-yl)-3-oxopropanenitrile is a versatile chemical intermediate featuring a pyridine core with a methyl substituent and a β-ketonitrile functional group. This structure makes it valuable in organic synthesis, particularly for constructing heterocyclic compounds and pharmaceuticals. The presence of both the pyridine ring and the nitrile group enhances its reactivity, enabling applications in nucleophilic additions, cyclizations, and other transformations. Its well-defined molecular framework ensures consistent performance in synthetic routes. The compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for achieving high yields in downstream processes. Suitable for research and industrial-scale applications requiring precise functional group manipulation.
3-(3-Methylpyridin-2-yl)-3-oxopropanenitrile structure
59718-85-3 structure
Product Name:3-(3-Methylpyridin-2-yl)-3-oxopropanenitrile
CAS No:59718-85-3
MF:C9H8N2O
MW:160.17262172699
CID:365925
PubChem ID:12264488
Update Time:2025-06-06

3-(3-Methylpyridin-2-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Methylpyridin-2-yl)-3-oxopropanenitrile
    • 2-Pyridinepropanenitrile,3-methyl-b-oxo-
    • 3-Methyl-beta-oxo-2-pyridinepropanenitrile
    • 3-METHYL-B-OXO-2-PYRIDINEPROPANENITRILE
    • 2-Cyanacetyl-3-picolin
    • 2-Pyridinepropanenitrile,3-methyl-
    • 3-(3-methyl-pyridin-2-yl)-3-oxo-propionitrile
    • 3-methyl-?-oxo-2-Pyridinepropanenitrile
    • AG-G-13031
    • AK129094
    • A-oxo-
    • CTK5B0375
    • PubChem12084
    • DTXSID90483065
    • SB54612
    • AKOS006325792
    • 59718-85-3
    • FT-0604227
    • 3-(4-METHYL-PIPERAZIN-1-YL)-PROPIONICACIDHYDRAZIDE
    • A8379
    • MDL: MFCD11519236
    • Inchi: 1S/C9H8N2O/c1-7-3-2-6-11-9(7)8(12)4-5-10/h2-3,6H,4H2,1H3
    • InChI Key: WFPWYSFNRMIWAJ-UHFFFAOYSA-N
    • SMILES: O=C(CC#N)C1C(C)=CC=CN=1

Computed Properties

  • Exact Mass: 160.06374
  • Monoisotopic Mass: 160.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 53.8Ų

Experimental Properties

  • Density: 1.141
  • Boiling Point: 328.021°C at 760 mmHg
  • Flash Point: 152.182°C
  • Refractive Index: 1.536
  • PSA: 53.75

3-(3-Methylpyridin-2-yl)-3-oxopropanenitrile Pricemore >>

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